1-Amino-4-{4-[butyl(ethyl)amino]anilino}anthracene-9,10-dione

• CAS No.: 89133-54-0
• Molecular Formula: C26H27N3O2
• Molecular Weight: 413.5 g/mol
• IUPAC Name: 1-amino-4-[4-[butyl(ethyl)amino]anilino]anthracene-9,10-dione
• InChI: InChI=1S/C26H27N3O2/c1-3-5-16-29(4-2)18-12-10-17(11-13-18)28-22-15-14-21(27)23-24(22)26(31)20-9-7-6-8-19(20)25(23)30/h6-15,28H,3-5,16,27H2,1-2H3
• InChI Key: FCSNGCSFFJFPBJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CC)C1=CC=C(C=C1)NC2=C3C(=C(C=C2)N)C(=O)C4=CC=CC=C4C3=O

Description

1-Amino-4-((4-(butyl(ethyl)amino)phenyl)amino)anthracene-9,10-dione is a complex organic compound with a unique structure that includes an anthracene-9,10-dione core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Amino-4-((4-(butyl(ethyl)amino)phenyl)amino)anthracene-9,10-dione typically involves multi-step organic reactionsSpecific reaction conditions, such as temperature, solvents, and catalysts, are crucial for the successful synthesis of this compound .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as gas-phase oxidation and liquid-phase oxidation are employed, with catalysts like vanadium pentoxide (V2O5) to facilitate the reactions .

Chemical Reactions Analysis

Types of Reactions

1-Amino-4-((4-(butyl(ethyl)amino)phenyl)amino)anthracene-9,10-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinone derivatives.

Reduction: Reduction reactions can convert the compound into hydroquinone derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO4) and reducing agents like sodium borohydride (NaBH4). Reaction conditions such as temperature, pH, and solvent choice play a significant role in determining the reaction pathway and products .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions typically yield quinone derivatives, while reduction reactions produce hydroquinone derivatives .

Scientific Research Applications

1-Amino-4-((4-(butyl(ethyl)amino)phenyl)amino)anthracene-9,10-dione has several scientific research applications:

Chemistry: Used as a precursor in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic applications, such as anticancer and antiviral agents.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-Amino-4-((4-(butyl(ethyl)amino)phenyl)amino)anthracene-9,10-dione involves its interaction with specific molecular targets and pathways. The compound can interact with cellular components, leading to various biological effects. For example, its antioxidant properties may involve scavenging free radicals and reactive oxygen species, thereby protecting cells from oxidative damage .

Comparison with Similar Compounds

Similar Compounds

Anthraquinone: A structurally similar compound with a wide range of applications in dyes and pigments.

Indole Derivatives: Compounds with similar biological activities, such as antiviral and anticancer properties.

Uniqueness

1-Amino-4-((4-(butyl(ethyl)amino)phenyl)amino)anthracene-9,10-dione is unique due to its specific structure, which imparts distinct chemical and biological properties. Its combination of an anthracene-9,10-dione core with amino groups makes it a versatile compound for various applications .